Cas no 13242-53-0 (Bromo 2,3,4,6-Tetra-O-acetyl-a-D-mannopyranoside(Stabilized with 4% CaCO3))

Bromo 2,3,4,6-Tetra-O-acetyl-a-D-mannopyranoside(Stabilized with 4% CaCO3) Properties

Names and Identifiers

• Bromo 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSYL BROMIDE
• acetobromomannose
• a-D-Mannopyranosyl bromide,2,3,4,6-tetraacetate
• BROMO 2,3,4,6-TETRA-O-ACETYL-A-D-MANNOPYRANOSIDE
• [(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-bromooxan-2-yl]methyl acetate
• -D-mannopyranosyl bromide
• alpha-D-Acetobromomannose
• ACETOBROMO-ALPHA-D-MANNOSE
• 2,3,4,6-Tetra-O-acetyl-ùMannopyranosyl Bromide Tetraacetate
• Tetra-O-acetyl-a-D-mannopyranosyl Bromide
• 2,3,4,6-tetra-O-acetyl-1-Bromo-α-D-mannose
• .alpha.-D-Mannopyranosyl bromide, tetraacetate
• 2,3,4,6-tetraacetate a-D-Mannopyranosyl Bromide
• Bromo 2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
• A888296
• alpha-D-Mannopyranosyl bromide, 2,3,4,6-tetraacetate
• 13242-53-0
• Bromo 2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside(Stabilized with 4per cent CaCO3)
• (Stabilized with 4% CaCO3)
• (2R,3R,4S,5S,6R)-2-(acetoxymethyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyltriacetate
• AKOS027326677
• Tetra-O-acetyl-alpha-D-mannosyl bromide
• Bromo 2,3,4,6-Tetra-O-acetyl-?-D-mannopyranoside
• Bromo 2,3,4,6-Tetra-O-acetyl- alpha -D-mannopyranoside
• 2,3,4,6-Tetra-o-acetyl-alpha-d-mannopyranosylbromide
• J-006176
• [(2R,3R,4S,5S,6R)-3,4,5-tris(acetyloxy)-6-bromooxan-2-yl]methyl acetate
• (2R,3R,4S,5S,6R)-2-(acetoxymethyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl triacetate
• DTXSID40454088
• GS-5958
• Bromo 2,3,4,6-Tetra-O-acetyl-a-D-mannopyranoside(Stabilized with 4% CaCO3)
• CYAYKKUWALRRPA-DGTMBMJNSA-N
• SCHEMBL143602
• H10049
• T-2352
• MFCD00190698
• 2,3,4,6-tetra-o-acetyl-alpha-d-mannopyranosyl bromide
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSYLBROMIDE (STABILISED WITH 2% CACO3)
• Acetobromomannose
• +Expand

• MDL： MFCD00190698
• InChIKey： JTFAKPNGYYKSTO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19BrO10/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(23-9(4)19)14(24-10)25-15/h10-14H,5H2,1-4H3
• SMILES： CC(OCC1OC(OBr)C(OC(=O)C)C(OC(=O)C)C1OC(=O)C)=O

Computed Properties

• Exact Mass: 410.02100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 410.02124g/mol
• Heavy Atom Count: 24
• Complexity: 507
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• LogP: 0.46440
• PSA: 114.43000
• Melting Point: 60-61°C